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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties of intermetallic

compounds found within the silver-strontium binary system. Particular focus is given to the

Ag4Sr compound, in line with the specified topic of interest. The information presented is

intended to support research and development activities where the specific characteristics of

these materials are of consequence.

Introduction to Ag-Sr Intermetallic Compounds
The silver-strontium binary system is characterized by the formation of five distinct intermetallic

compounds. These compounds, which exhibit unique stoichiometric ratios, are Ag5Sr, Ag4Sr,

Ag2Sr, AgSr, and Ag2Sr3.[1] The existence of these phases has been identified through

thermodynamic modeling and experimental investigation of the Ag-Sr phase diagram.[1] The

Ag4Sr compound, a key subject of this guide, is one of the stable phases within this system.

Physicochemical Properties
The properties of Ag-Sr intermetallic compounds are crucial for understanding their potential

applications. This section details the available crystallographic and thermodynamic data for the

identified phases.

Crystallographic Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15487850?utm_src=pdf-interest
https://www.researchgate.net/publication/237944144_Thermodynamic_modeling_of_the_Ag-Sr_system
https://www.researchgate.net/publication/237944144_Thermodynamic_modeling_of_the_Ag-Sr_system
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15487850?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The crystal structures of the intermetallic phases in the Ag-Sr system have been a subject of

study, revealing complex arrangements. While comprehensive experimental data for all phases

is not uniformly available in the public domain, the following table summarizes the known

crystallographic properties.

Compound Crystal System Space Group
Lattice Parameters
(Å)

Ag5Sr Orthorhombic Cmcm
a = 4.42, b = 12.08, c

= 4.58

Ag4Sr Orthorhombic Cmc2₁
a = 4.41, b = 12.06, c

= 4.57

Ag2Sr Tetragonal I4/mcm a = 7.94, c = 5.76

AgSr Orthorhombic Cmcm
a = 4.76, b = 11.52, c

= 4.34

Ag2Sr3 Not Available Not Available Not Available

Note: The crystallographic data, particularly for Ag2Sr3, is not readily available in all public

databases. The provided information is based on the most recent and reliable sources found.

Thermodynamic Data
The thermodynamic stability of the Ag-Sr intermetallic compounds is a critical factor in their

formation and potential application. The standard enthalpy of formation is a key indicator of this

stability.

Compound Standard Enthalpy of Formation (kJ/mol)

Ag5Sr -16.7

Ag4Sr -18.2

Ag2Sr -24.3

AgSr -26.7

Ag2Sr3 -23.1
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The negative enthalpies of formation for all compounds indicate that they are stable phases

that form exothermically from their constituent elements.

Experimental Protocols
The synthesis and characterization of Ag-Sr intermetallic compounds are fundamental to

verifying their properties and exploring their potential uses. The following sections outline

generalized experimental methodologies.

Synthesis of Ag-Sr Alloys
A common and effective method for the synthesis of binary silver-strontium alloys is arc

melting.

Methodology:

Material Preparation: High-purity silver (Ag) and strontium (Sr) in the desired stoichiometric

ratios are weighed out in an inert atmosphere, typically within a glovebox, to prevent

oxidation of the highly reactive strontium.

Arc Melting: The constituent metals are placed in a water-cooled copper hearth within an arc

melting furnace. The furnace chamber is evacuated to a high vacuum and then backfilled

with a high-purity inert gas, such as argon.

Melting Process: A high electric current is passed through a non-consumable tungsten

electrode to generate an arc, which melts the raw materials. The sample is typically melted

and re-solidified several times, being flipped between each melting step, to ensure

homogeneity.

Annealing: To achieve thermodynamic equilibrium and a homogeneous microstructure, the

as-cast alloy is sealed in an evacuated quartz tube and annealed at a specific temperature

for an extended period (e.g., several hundred hours). The annealing temperature is chosen

based on the Ag-Sr phase diagram to be below the solidus line for the target composition.

Quenching: After annealing, the sample is rapidly cooled (quenched) in water to preserve the

high-temperature equilibrium phase at room temperature for subsequent analysis.
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Characterization Techniques
To determine the properties of the synthesized Ag-Sr compounds, a suite of analytical

techniques is employed.

X-ray Diffraction (XRD): Used to identify the crystal structure, space group, and lattice

parameters of the synthesized phases. Powder XRD is the most common technique for this

purpose.

Scanning Electron Microscopy (SEM) with Energy Dispersive X-ray Spectroscopy (EDS):

SEM provides high-resolution images of the microstructure of the alloy, revealing the

different phases present. EDS is used to determine the elemental composition of these

phases, confirming their stoichiometry.

Differential Thermal Analysis (DTA) or Differential Scanning Calorimetry (DSC): These

techniques are used to determine the phase transition temperatures, such as melting points

and eutectic temperatures, of the alloys. This information is crucial for constructing and

verifying the phase diagram.

Calorimetry: Techniques such as solution calorimetry or direct reaction calorimetry are used

to experimentally determine the enthalpy of formation of the intermetallic compounds.

Experimental and Logical Workflows
The following diagrams illustrate the logical flow of synthesis and characterization of Ag-Sr

intermetallic compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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